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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Diphenylphosphino)ethylamine is a versatile organophosphorus compound widely utilized

as a bidentate P,N-ligand in coordination chemistry and homogeneous catalysis. Its unique

structure, featuring both a soft phosphine and a hard amine donor group, allows it to form

stable chelate complexes with a variety of transition metals, particularly palladium and

platinum. This guide provides a comprehensive overview of the chemical and physical

properties of 2-(Diphenylphosphino)ethylamine, detailed experimental protocols for its

synthesis and application in catalysis, and an exploration of its coordination chemistry.

Chemical and Physical Properties
2-(Diphenylphosphino)ethylamine is a colorless to pale yellow, viscous liquid at room

temperature.[1][2][3] It is air-sensitive, particularly in solution, and should be stored under an

inert atmosphere, such as nitrogen or argon, at 2–8 °C.[4][5] The compound is insoluble in

water but soluble in many organic solvents.[4][6]

Table 1: Physical and Chemical Properties of 2-
(Diphenylphosphino)ethylamine
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Property Value Reference(s)

Molecular Formula C₁₄H₁₆NP [7]

Molecular Weight 229.26 g/mol [7]

Appearance Colorless to pale yellow liquid [1][2][3]

Boiling Point 220 °C at 9 Torr [1][5][7]

Melting Point Not reported

Density Not reported

pKa (predicted) 9.56 ± 0.10 [5]

Solubility Insoluble in water [4][6]

CAS Number 4848-43-5 [7]

Spectroscopic Data
The structural identity of 2-(Diphenylphosphino)ethylamine can be confirmed through various

spectroscopic techniques.

Table 2: Spectroscopic Data for 2-
(Diphenylphosphino)ethylamine

Spectrum Chemical Shift (δ) / Wavenumber (cm⁻¹)

³¹P NMR (CDCl₃) -21.3 ppm

¹H NMR (CDCl₃) Data not yet available in detail

¹³C NMR (CDCl₃) Data not yet available in detail

IR Data not yet available in detail

Mass Spectrometry Data not yet available in detail
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A common method for the synthesis of 2-(Diphenylphosphino)ethylamine involves the

reaction of chlorodiphenylphosphine with ethanolamine.

Experimental Protocol: Synthesis of 2-
(Diphenylphosphino)ethylamine
Materials:

Chlorodiphenylphosphine

Ethanolamine

Triethylamine

Anhydrous toluene

Anhydrous diethyl ether

Standard Schlenk line and glassware

Procedure:

In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve ethanolamine

and triethylamine in anhydrous toluene.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of chlorodiphenylphosphine in anhydrous toluene to the cooled mixture

with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

The resulting mixture will contain a precipitate of triethylamine hydrochloride. Filter the

mixture under inert atmosphere to remove the salt.

Wash the precipitate with anhydrous toluene to ensure complete recovery of the product.
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Combine the filtrate and washings and remove the solvent under reduced pressure to obtain

the crude product.

Purification:

The crude 2-(Diphenylphosphino)ethylamine can be purified by vacuum distillation to yield a

colorless, viscous liquid.

Coordination Chemistry
2-(Diphenylphosphino)ethylamine readily forms stable chelate complexes with transition

metals, acting as a P,N-bidentate ligand. These complexes are of significant interest in

catalysis and materials science.

Synthesis of Palladium(II) and Platinum(II) Complexes

Synthesis of Metal Complexes

Pd(COD)Cl₂

[PdCl₂(dppea)₂]

2-(Diphenylphosphino)ethylamine
(2 equiv.) Benzene or Methanol K₂PtCl₄

[PtCl₂(dppea)]

2-(Diphenylphosphino)ethylamine Water/Acetone

Click to download full resolution via product page

General synthesis scheme for Pd(II) and Pt(II) complexes.

Experimental Protocol: Synthesis of Dichlorobis(2-
(diphenylphosphino)ethylamine)palladium(II)
[PdCl₂(dppea)₂][9]
Materials:

Bis(benzonitrile)palladium(II) chloride or Palladium(II) chloride

2-(Diphenylphosphino)ethylamine
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Anhydrous dichloromethane

Anhydrous diethyl ether

Procedure:

Dissolve the palladium precursor in anhydrous dichloromethane under an inert atmosphere.

Add a solution of 2-(Diphenylphosphino)ethylamine (2 equivalents) in anhydrous

dichloromethane to the palladium solution with stirring.

Stir the reaction mixture at room temperature for several hours.

Reduce the volume of the solvent under reduced pressure.

Add anhydrous diethyl ether to precipitate the complex.

Collect the solid product by filtration, wash with diethyl ether, and dry under vacuum.

A similar procedure can be followed for the synthesis of the corresponding platinum(II)

complex, [PtCl₂(dppea)₂], using a suitable platinum(II) precursor such as potassium

tetrachloroplatinate(II).[8]

Applications in Catalysis
The palladium complexes of 2-(Diphenylphosphino)ethylamine are effective catalysts for

various cross-coupling reactions, which are fundamental transformations in modern organic

synthesis and drug discovery.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon

bond between an organoboron compound and an organic halide or triflate.
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Suzuki-Miyaura Coupling Workflow

Start
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Add Pd Catalyst with
2-(Diphenylphosphino)ethylamine

Ligand

Heat Reaction Mixture

Monitor Reaction Progress
(e.g., TLC, GC)

Aqueous Workup and
Extraction

Purify Product
(e.g., Column Chromatography)

Final Product

Click to download full resolution via product page

General workflow for a Suzuki-Miyaura coupling reaction.
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Experimental Protocol: Suzuki-Miyaura Coupling
Materials:

Aryl halide (e.g., bromobenzene)

Arylboronic acid (e.g., phenylboronic acid)

Palladium(II) acetate (Pd(OAc)₂)

2-(Diphenylphosphino)ethylamine

Base (e.g., potassium carbonate, cesium carbonate)

Solvent (e.g., dioxane, toluene, DMF)

Anhydrous conditions and inert atmosphere

Procedure:

To a Schlenk flask, add the aryl halide, arylboronic acid, and base.

Add the solvent and degas the mixture by bubbling argon or nitrogen through it for 15-20

minutes.

In a separate vial, pre-form the catalyst by dissolving palladium(II) acetate and 2-
(Diphenylphosphino)ethylamine (typically in a 1:2 to 1:4 Pd:ligand ratio) in a small amount

of the degassed solvent.

Add the catalyst solution to the reaction mixture.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the

progress by TLC or GC.

Upon completion, cool the reaction to room temperature, dilute with water, and extract the

product with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.
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Purify the crude product by column chromatography on silica gel.

Heck Reaction
The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an

unsaturated halide (or triflate) and an alkene.

Experimental Protocol: Heck Reaction
Materials:

Aryl halide (e.g., iodobenzene)

Alkene (e.g., styrene)

Palladium(II) acetate (Pd(OAc)₂)

2-(Diphenylphosphino)ethylamine

Base (e.g., triethylamine, potassium carbonate)

Solvent (e.g., DMF, acetonitrile)

Anhydrous conditions and inert atmosphere

Procedure:

In a Schlenk flask, combine the aryl halide, alkene, and base in the chosen solvent.

Degas the mixture thoroughly.

Prepare the palladium catalyst with the 2-(Diphenylphosphino)ethylamine ligand as

described for the Suzuki-Miyaura coupling.

Add the catalyst to the reaction mixture.

Heat the reaction to the required temperature (often >100 °C) and monitor its progress.[9]

After completion, perform an aqueous workup and extract the product.
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Purify the product using standard techniques such as column chromatography.

Safety and Handling
2-(Diphenylphosphino)ethylamine is a corrosive substance that can cause severe skin burns

and eye damage.[4] It is also air and moisture-sensitive.[1][4] Therefore, it should be handled in

a well-ventilated fume hood using appropriate personal protective equipment, including gloves

and safety goggles. Spills should be absorbed with an inert material and placed in a suitable

container for disposal.

Conclusion
2-(Diphenylphosphino)ethylamine is a valuable and versatile P,N-bidentate ligand with

significant applications in coordination chemistry and homogeneous catalysis. Its ability to form

stable complexes with palladium and other transition metals makes it an effective ligand for a

range of important cross-coupling reactions, including the Suzuki-Miyaura and Heck reactions.

The experimental protocols provided in this guide offer a foundation for researchers and

scientists to utilize this compound in their synthetic endeavors. Further research into the

applications and coordination chemistry of 2-(Diphenylphosphino)ethylamine is likely to

uncover new catalytic activities and materials with novel properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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